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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B10861163

Essential Safety and Handling Guide for (S)-
GLPGO0974

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (S)-GLPG0974. The following procedures are based
on available safety information and general best practices for handling potent research
compounds. Given the absence of a comprehensive Safety Data Sheet (SDS), a cautious
approach is paramount.

Physical and Chemical Properties

(S)-GLPGO0974 is a potent and selective antagonist of the free fatty acid receptor 2
(FFA2/GPR43).[1] It is an orally available research compound.[2]
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Property Value Source
Chemical Formula C25H25CIN204S [2]
Molecular Weight 485.00 g/mol [2]
Appearance White to beige powder [2]
Solubility DMSO: 2 mg/mL [2]

Storage Temperature 2-8°C

[2]

Storage Class

11 (Combustible Solids)

WGK (Water Hazard Class) 3

Personal Protective Equipment (PPE)

Due to the potent nature of (S)-GLPG0974 and the lack of a complete hazard profile, stringent

PPE protocols are required to minimize exposure, particularly when handling the compound in

its powder form.

Operation

Recommended PPE

Weighing and Dispensing (Powder)

- Full-face powered air-purifying respirator
(PAPR) or a properly fitted N95 respirator within
a certified chemical fume hood.- Disposable
solid-front lab coat with tight-fitting cuffs.-
Double nitrile gloves.- Safety glasses with side

shields or chemical splash goggles.

Solution Preparation and Handling

- Certified chemical fume hood.- Standard lab
coat.- Nitrile gloves.- Safety glasses with side

shields.

General Laboratory Use

- Lab coat.- Nitrile gloves.- Safety glasses.

Experimental Protocols: Safe Handling and a.

Operational Plan
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1. Engineering Controls:

 All work with solid (S)-GLPG0974 must be conducted in a certified chemical fume hood or a
powder containment hood to prevent inhalation of airborne particles.

» For larger quantities or when aerosolization is likely, a glove box or isolator is recommended.
2. Weighing and Aliquoting:

o Perform weighing of the powdered compound in a chemical fume hood on a stable surface.
o Use anti-static weigh paper or a weighing boat.

o Carefully transfer the desired amount to a tared container.

o Clean any spills immediately using a wet paper towel (for small spills) and decontaminate the
area. Dispose of cleaning materials as hazardous waste.

3. Solution Preparation:
e Prepare solutions within a chemical fume hood.

e Add the solvent to the container with the pre-weighed (S)-GLPG0974 to minimize dust
generation.

o Cap the container securely before mixing or vortexing.
4. Personal Hygiene:

o Wash hands thoroughly with soap and water after handling the compound, before leaving the
laboratory, and before eating, drinking, or smoking.

e Remove and dispose of contaminated gloves immediately.

b. Disposal Plan

As a definitive hazard profile for (S)-GLPG0974 is not available, all waste materials should be
treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

- Collect in a clearly labeled, sealed, and

compatible waste container.- Do not dispose of
Unused/Expired Compound down the drain or in regular trash.- Arrange for

disposal through your institution's certified

hazardous waste program.

- Collect in a designated, puncture-resistant,
Contaminated Labware (e.g., vials, pipette tips, and sealed hazardous waste container.- Label
weigh boats) the container as "Hazardous Waste" with the

name of the compound.

) ] - Doff PPE carefully to avoid self-
Contaminated PPE (e.g., gloves, disposable lab o ]
s) contamination.- Place in a sealed bag or
coats
container labeled as hazardous waste.

- Collect in a sealed and labeled hazardous
) waste container.- Do not mix with other waste
Aqueous Waste (from cleaning, etc.) o
streams unless compatibility has been

confirmed.

Signaling Pathway

(S)-GLPG0974 acts as an antagonist at the Free Fatty Acid Receptor 2 (FFA2). FFA2 activation
by short-chain fatty acids (SCFASs) leads to downstream signaling through two primary G-
protein-coupled pathways: Gg/11 and Gi/o.[3] The following diagram illustrates this mechanism.
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Caption: FFA2 receptor signaling pathways and the antagonistic action of (S)-GLPG0974.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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